Cas no 898630-64-3 (N2-(3-chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3-chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898630-64-3
• MF: C₂₁H₂₂ClFN₆O
• MW: 428.890386104584
• CID: 5493169
• Update Time: 2025-10-30

N2-(3-chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-chloro-4-fluorophenyl)-4-N-(4-ethylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• N2-(3-chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C21H22ClFN6O/c1-2-14-3-5-15(6-4-14)24-19-26-20(25-16-7-8-18(23)17(22)13-16)28-21(27-19)29-9-11-30-12-10-29/h3-8,13H,2,9-12H2,1H3,(H2,24,25,26,27,28)
• InChI Key： QSEBLTSCTRVQJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])N([H])C1N=C(N([H])C2C([H])=C([H])C(=C([H])C=2[H])C([H])([H])C([H])([H])[H])N=C(N=1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N2-(3-chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

N2-(3-Chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine: A Comprehensive Overview

N2-(3-Chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898630-64-3) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as CEFMET, is a triazine derivative with a unique structure that confers it with a range of biological activities and potential therapeutic applications.

The molecular structure of CEFMET is characterized by the presence of a triazine core, substituted with a 3-chloro-4-fluorophenyl group at the N2 position, a 4-ethylphenyl group at the N4 position, and a morpholine moiety at the C6 position. These functional groups contribute to the compound's high affinity for various biological targets and its favorable pharmacokinetic properties.

Recent studies have highlighted the potential of CEFMET in several therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that CEFMET exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory properties, CEFMET has also shown promise in cancer therapy. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of specific kinases involved in cell survival and proliferation pathways. This makes CEFMET a potential candidate for combination therapy with existing anticancer agents.

The pharmacokinetic profile of CEFMET is another area of active research. Studies have shown that it exhibits good oral bioavailability and favorable distribution properties, making it suitable for systemic administration. Moreover, its metabolic stability and low toxicity profile further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of CEFMET in various disease conditions. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing CEFMET into later-stage clinical trials.

The synthesis of N2-(3-chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine involves a series of well-defined chemical reactions. The key steps include the formation of the triazine core through a condensation reaction followed by functional group modifications to introduce the desired substituents. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, N2-(3-chloro-4-fluorophenyl)-N4-(4-ethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898630-64-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the development of novel treatments for inflammatory diseases and cancer.